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Compound of Interest
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Cat. No.: B159482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate methacrylate monomer is a critical decision in the development

of dental and medical adhesive materials. The chemical structure of the monomer significantly

influences the bond strength, durability, and overall performance of the final product. This guide

provides an objective comparison of the bond strength of commonly used methacrylate

monomers, supported by experimental data, to aid in the selection of the most suitable material

for your research and development needs.

Quantitative Comparison of Bond Strength
The following tables summarize the shear bond strength (SBS) and diametral tensile strength

(DTS) of various methacrylate monomers and their combinations, as reported in several

studies. These values provide a quantitative basis for comparing the adhesive properties of

these materials.
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Monomer/Mon
omer System

Substrate
Mean Shear
Bond Strength
(MPa)

Standard
Deviation (SD)

Reference

HEMA (Assure®) Enamel

Not specified, but

adequate for

orthodontic

brackets[1]

Not specified [1]

Bis-GMA

(Assure® PLUS)
Enamel

Not specified, but

adequate for

orthodontic

brackets[1]

Not specified [1]

HEMA (Assure®) Lithium Disilicate
Lower than

enamel[1]
Not specified [1]

Bis-GMA

(Assure® PLUS)
Lithium Disilicate

Lower than

enamel[1]
Not specified [1]

HEMA (Assure®) Zirconia

Lower than

enamel and

lithium

disilicate[1]

Not specified [1]

Bis-GMA

(Assure® PLUS)
Zirconia

Lower than

enamel and

lithium

disilicate[1]

Not specified [1]

Tetric N-Bond

(etch-and-rinse)

Primary Tooth

Enamel

Significantly

higher than most

self-etch

systems[2]

Not specified [2]

Single Bond 2

(etch-and-rinse)

Primary Tooth

Enamel

Significantly

higher than some

self-etch

systems[2]

Not specified [2]
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SE Bond (self-

etch)

Primary Tooth

Enamel

Lower than etch-

and-rinse

systems[2]

Not specified [2]

HEMA-free

adhesive

(OptiBond All-In-

One)

Dentin 6.13 MPa[3] 1.859 MPa [3]

HEMA-based

adhesive (Single

Bond Universal)

Dentin 4.38 MPa[3] 1.533 MPa [3]

G1-Prime and

Bond Universal

(control)

Bovine Teeth 14.6325 MPa[4] Not specified [4]

G2-OptiBond All-

in-One (HEMA)
Bovine Teeth 11.2180 MPa[4] Not specified [4]

G3-Clearfil SE

(10-MDP and

HEMA)

Bovine Teeth 15.6080 MPa[4] Not specified [4]

High impact heat

cure acrylic resin

with monomer

Denture teeth 12.68 MPa[5] 3.44 MPa [5]

Heat cure acrylic

resin with

monomer

Denture teeth 11.68 MPa[5] 3.51 MPa [5]

Rapid repair with

monomer
Denture teeth 9.96 MPa[5] 3.52 MPa [5]
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Monomer System
Composition (wt.%)

Mean Diametral
Tensile Strength
(MPa)

Standard Deviation
(SD)

Reference

UDMA/Bis-

EMA/TEGDMA

(40/40/20)

30.1 Not specified

Bis-EMA/TEGDMA

(80/20)
46.8 Not specified

UDMA/bis-

GMA/HDDMA
42.2 Not specified [6]

UDMA/bis-

GMA/HEMA
64.3 Not specified [6]

UDMA/bis-

GMA/TEGDMA/HEMA

Composite

95.7 (Flexural

Strength)
Not specified [6]

UDMA/bis-

GMA/TEGDMA/HDD

MA Composite

79.3 (Flexural

Strength)
Not specified [6]

Key Experimental Protocols
A clear understanding of the methodologies used to generate bond strength data is crucial for

accurate interpretation and replication of results. Below are detailed protocols for common

bond strength tests.

Shear Bond Strength (SBS) Testing Protocol
Shear bond strength testing is a widely used method to evaluate the adhesive properties of

dental materials. The protocol generally involves the following steps:

Specimen Preparation:

Substrate Preparation: Enamel or dentin surfaces of extracted human or bovine teeth are

typically used. The surfaces are ground flat with silicon carbide paper (e.g., 600-grit) to
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create a standardized bonding area.[7][8]

Acrylic Mounting: The teeth are embedded in acrylic resin blocks, leaving the prepared

surface exposed.[7]

Surface Treatment: The prepared surface is treated according to the manufacturer's

instructions for the adhesive system being tested. This may involve etching with

phosphoric acid, priming, and application of the bonding agent.[7]

Bonding Procedure:

A cylindrical mold (e.g., 4mm diameter) is placed on the treated surface.

Composite resin is placed into the mold in increments and light-cured.[8]

The mold is removed to leave a cylinder of composite resin bonded to the substrate.

Storage:

The bonded specimens are stored in distilled water at 37°C for 24 hours or longer to

simulate oral conditions.[7]

Testing:

The specimen is secured in a universal testing machine.

A shearing force is applied to the base of the composite cylinder at a constant crosshead

speed (e.g., 0.5 mm/min or 1 mm/min) until failure occurs.[7][9]

The force at which the bond fails is recorded.

Calculation:

The shear bond strength is calculated by dividing the failure load (in Newtons) by the

bonded area (in mm²). The result is expressed in Megapascals (MPa).

Microtensile Bond Strength (µTBS) Testing Protocol

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://iasj.rdd.edu.iq/journals/uploads/2024/12/04/868fb3be7cf8b7e75f411f5dc87f3f6e.pdf
https://pubmed.ncbi.nlm.nih.gov/10483400/
https://iasj.rdd.edu.iq/journals/uploads/2024/12/04/868fb3be7cf8b7e75f411f5dc87f3f6e.pdf
https://iasj.rdd.edu.iq/journals/uploads/2024/12/04/868fb3be7cf8b7e75f411f5dc87f3f6e.pdf
https://pubmed.ncbi.nlm.nih.gov/10483400/
https://iasj.rdd.edu.iq/journals/uploads/2024/12/04/868fb3be7cf8b7e75f411f5dc87f3f6e.pdf
https://iasj.rdd.edu.iq/journals/uploads/2024/12/04/868fb3be7cf8b7e75f411f5dc87f3f6e.pdf
https://dataset-dl.liris.cnrs.fr/db_amethyst/PDFs/10.1016/j.ijadhadh.2008.06.009.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The microtensile bond strength test is often considered more reliable than shear bond tests as

it provides a more uniform stress distribution at the adhesive interface.

Specimen Preparation and Bonding:

Similar to SBS testing, a flat dentin or enamel surface is prepared.

The adhesive system and composite resin are applied to the entire surface to build up a

block of composite material.[8]

Sectioning:

The bonded tooth is sectioned into multiple "sticks" or "beams" with a cross-sectional area

of approximately 0.8 mm² to 1.0 mm² using a diamond saw under water cooling.[3][10]

Testing:

Each stick is attached to a testing jig in a universal testing machine.

A tensile force is applied at a constant crosshead speed (e.g., 1.0 mm/min) until the stick

fractures.[10]

Calculation:

The microtensile bond strength is calculated by dividing the failure load by the cross-

sectional area of the stick.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for a shear bond strength test.

Specimen Preparation Bonding Procedure Testing & Analysis

Tooth Selection
& Cleaning

Embedding in
Acrylic Resin

Surface Grinding
(e.g., 600-grit SiC)

Surface Treatment
(Etching/Priming)

Standardized
Surface Adhesive

Application
Composite Resin

Placement & Curing
24h Storage

in Water (37°C)

Bonded
Specimen Shear Force Application

(Universal Testing Machine)
Record

Failure Load
Calculate SBS

(MPa)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10483400/
https://www.researchgate.net/publication/51906262_Bond_strength_of_HEMA-containing_versus_HEMA-free_self-etch_adhesive_systems_to_dentin
https://www.researchgate.net/figure/Procedure-for-microtensile-bond-strength-testing_fig2_346369169
https://www.researchgate.net/figure/Procedure-for-microtensile-bond-strength-testing_fig2_346369169
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow of a typical shear bond strength experiment.

Conclusion
The choice of methacrylate monomer has a profound impact on the resulting bond strength of

an adhesive system. This guide highlights that:

Etch-and-rinse adhesive systems generally exhibit higher shear bond strength to enamel

than self-etch systems.[2]

The composition of the monomer blend is critical. For instance, the addition of HEMA can

influence bond strength, with some studies showing higher strength in HEMA-free

formulations on dentin, while others demonstrate its beneficial role in certain systems.[3][4]

Combinations of monomers such as UDMA, Bis-GMA, and TEGDMA can be optimized to

achieve desired mechanical properties, including flexural and tensile strength.[6]

Surface treatment of the substrate is a critical factor that significantly affects bond strength.

It is imperative for researchers and developers to consider the specific application and

substrate when selecting a methacrylate monomer. The experimental protocols and

comparative data presented in this guide serve as a valuable resource for making informed

decisions in the development of next-generation adhesive materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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